2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]acetamide
• InChI: InChI=1S/C22H23NO5S/c1-21(2)11-15-5-3-6-17(20(15)28-21)27-13-19(24)23-14-22(25,16-8-9-26-12-16)18-7-4-10-29-18/h3-10,12,25H,11,13-14H2,1-2H3,(H,23,24)
• InChI Key: DKEHXDOYNYOATF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC(C3=COC=C3)(C4=CC=CS4)O)C
• Molecular Formula: C22H23NO5S
• Molecular Weight: 413.5 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H23NO5S and its molecular weight is 413.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Activities

Research has also explored the biological activities of derivatives containing the 2,2-dimethyl-2,3-dihydrobenzofuran moiety. Specifically, some derivatives have shown significant anti-inflammatory activity, highlighting the compound's potential in therapeutic applications. This suggests a promising avenue for further research and development in pharmacology, focusing on inflammation-related disorders (K. Sunder & Jayapal Maleraju, 2013).

Photoinduced Oxidative Annulation

The compound's derivatives have also been utilized in photoinduced oxidative annulation processes. This method provides access to highly functionalized polyheterocyclic compounds, showcasing the compound's versatility in synthetic organic chemistry. The observed excited-state intramolecular proton transfer (ESIPT) phenomenon in certain analogues further adds to the compound's intrigue, suggesting its potential utility in advanced material sciences or as a probe in photophysical studies (Jin Zhang et al., 2017).

Synthesis of Novel Derivatives

In the realm of chemical synthesis, the compound's framework has been employed to generate novel derivatives with potential biological activities. The strategic introduction of various substituents and structural modifications paves the way for the creation of a diverse array of molecules, which can be further explored for various bioactivities (K. M. Nagarsha et al., 2023).